Ethyl 2-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)acetate
Description
Ethyl 2-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)acetate is a chemical compound with the molecular formula C12H17ClN2O2 . It has a molecular weight of 256.73 g/mol . The IUPAC name for this compound is ethyl 2-[(6-chloropyridin-3-yl)methyl-ethylamino]acetate .
Molecular Structure Analysis
The InChI representation of the molecule isInChI=1S/C12H17ClN2O2/c1-3-15(9-12(16)17-4-2)8-10-5-6-11(13)14-7-10/h5-7H,3-4,8-9H2,1-2H3 . The Canonical SMILES representation is CCN(CC1=CN=C(C=C1)Cl)CC(=O)OCC . Physical and Chemical Properties Analysis
This compound has a computed XLogP3-AA value of 2.3, indicating its lipophilicity . It has 0 hydrogen bond donor count and 4 hydrogen bond acceptor count . The compound has a rotatable bond count of 7 . The topological polar surface area is 42.4 Ų . The compound has a heavy atom count of 17 . The exact mass and monoisotopic mass of the compound are both 256.0978555 g/mol .Scientific Research Applications
Anticancer Research
Ethyl 2-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)acetate has been investigated for its potential in anticancer treatments. Research has explored its ability to impact the proliferation and mitotic index of cultured L1210 cells and its effect on the survival of mice with P388 leukemia (Temple et al., 1983).
Analgesic and Anti-inflammatory Activities
This compound has shown promise in analgesic and anti-inflammatory applications. It exhibits superior analgesic and antiinflammatory activities compared to reference drugs like aspirin and ibuprofen, suggesting its potential as a non-steroidal antiinflammatory drug (Agudoawu & Knaus, 2000).
Synthesis of Novel Compounds
It has been utilized in the synthesis of novel chemical compounds. This includes various derivations and transformations, contributing to the development of new molecules with potential pharmacological applications (Kumar & Mashelker, 2006), (Mohamed, 2014).
Glucosidase Inhibition Studies
This compound has been part of studies focusing on glucosidase inhibition, which is relevant in the treatment of diseases like diabetes. The compound's structure has shown promise in inhibiting α-glucosidase and β-glucosidase enzymes (Babar et al., 2017).
Chemoselective Synthesis
Its role in chemoselective synthesis has been explored, particularly in the creation of tetrahydropyridines, which are important in various biochemical processes and drug designs (Pretto et al., 2019).
Properties
IUPAC Name |
ethyl 2-[(6-chloropyridin-3-yl)methyl-ethylamino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2O2/c1-3-15(9-12(16)17-4-2)8-10-5-6-11(13)14-7-10/h5-7H,3-4,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AICFFGVCVDFOJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CN=C(C=C1)Cl)CC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-(3-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)ureido)propanoate](/img/structure/B2357245.png)
![(Z)-2-cyano-3-[3,5-dichloro-4-[(4-chlorophenyl)methoxy]phenyl]prop-2-enamide](/img/structure/B2357249.png)
![N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)thiophene-3-carboxamide](/img/structure/B2357253.png)
![N-[1-(adamantan-1-yl)ethyl]-6-chloropyridine-3-sulfonamide](/img/structure/B2357255.png)
![3-methyl-2-(((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)thio)-6-phenylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2357257.png)
![3-[2-(Dimethylamino)ethyl]-5-methylimidazolidin-4-one](/img/structure/B2357259.png)
![3-(2-chlorophenyl)-N'-[(E)-(2-hydroxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide](/img/structure/B2357260.png)
![(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride](/img/structure/B2357263.png)
![2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)-N-(3-methylphenyl)acetamide](/img/structure/B2357265.png)
